Cas no 761440-78-2 (2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline)
761440-78-2 structure
Product Name:2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
CAS No:761440-78-2
MF:C16H25N3O
MW:275.38920378685
CID:2141122
PubChem ID:57416146
Update Time:2025-04-21
2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
- 2-methoxy-4-(4-pyrrolidin-1-ylpiperidin-1-yl)aniline
- 2-methoxy-4-(4-pyrrolidin-1-yl-piperidin-1-yl)-phenylamine
- 2-Methoxy-4-(4-(pyrrolidin-1-yl)piperidin-1-yl)aniline
- SCHEMBL520836
- HCHALWUUMIGDGM-UHFFFAOYSA-N
- DB-293219
- 761440-78-2
- DTXSID40725826
- CS-0253926
- 2-Methoxy-4-[4-(pyrrolidin-1-yl)piperidin-1-yl]aniline
-
- Inchi: 1S/C16H25N3O/c1-20-16-12-14(4-5-15(16)17)19-10-6-13(7-11-19)18-8-2-3-9-18/h4-5,12-13H,2-3,6-11,17H2,1H3
- InChI Key: HCHALWUUMIGDGM-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)N1CCC(CC1)N1CCCC1)N
Computed Properties
- Exact Mass: 275.199762429Da
- Monoisotopic Mass: 275.199762429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.7Ų
2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
761440-78-2 (2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent